Cas no 857447-79-1 (Bis(tetrabutylammonium) Dihydrogen Pyrophosphate)

• Product Name: Bis(tetrabutylammonium) Dihydrogen Pyrophosphate
• CAS No: 857447-79-1
• MF: C₃₂H₇₄N₂O₇P₂
• MW: 660.886692523956
• CID: 2953100
• PubChem ID: 354334284
• Update Time: 2025-06-07

Bis(tetrabutylammonium) Dihydrogen Pyrophosphate Chemical and Physical Properties

Names and Identifiers

• Bis(tetrabutylammonium) Dihydrogen Pyrophosphate
• Bis(tetrabutylammonium) Dihydrogen Diphosphate
• [hydroxy(oxido)phosphoryl] hydrogen phosphate;tetrabutylazanium
• B5440
• T71404
• 1-Butanaminium, N,N,N-tributyl-, (diphosphate) (2:1)
• 857447-79-1
• MFCD30725739
• SCHEMBL21855088
• Bis(tetrabutylammonium)DihydrogenPyrophosphate

• MDL： B152354
• Inchi： 1S/2C16H36N.H4O7P2/c2*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-8(2,3)7-9(4,5)6/h2*5-16H2,1-4H3;(H2,1,2,3)(H2,4,5,6)/q2*+1;/p-2
• InChI Key： WPGBCELIUCBRKN-UHFFFAOYSA-L
• SMILES： P(=O)([O-])(O)OP(=O)([O-])O.[N+](CCCC)(CCCC)(CCCC)CCCC.[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 660.49712670g/mol
• Monoisotopic Mass: 660.49712670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 26
• Complexity: 259
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130

Bis(tetrabutylammonium) Dihydrogen Pyrophosphate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic pyrophosphates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Bis(tetrabutylammonium) Dihydrogen Pyrophosphate

Comprehensive Overview of Bis(tetrabutylammonium) Dihydrogen Pyrophosphate (CAS No. 857447-79-1)

Bis(tetrabutylammonium) Dihydrogen Pyrophosphate (CAS No. 857447-79-1) is a specialized organic-inorganic hybrid compound widely utilized in advanced chemical synthesis, catalysis, and material science applications. This compound, characterized by its unique tetrabutylammonium cation and dihydrogen pyrophosphate anion structure, offers exceptional solubility in non-aqueous solvents, making it a versatile reagent for researchers and industrial chemists. Its molecular formula, (C₁₆H₃₆N)₂H₂P₂O₇, reflects its dual ionic nature, which is pivotal for applications requiring phase-transfer catalysis or controlled-release phosphate sources.

In recent years, the demand for Bis(tetrabutylammonium) Dihydrogen Pyrophosphate has surged due to its role in green chemistry initiatives. As industries prioritize sustainable practices, this compound’s ability to facilitate efficient reactions under mild conditions aligns with the principles of atom economy and reduced waste generation. Researchers frequently search for "eco-friendly phosphate derivatives" or "non-toxic catalytic agents," highlighting its relevance in contemporary chemical innovation. Its compatibility with biodegradable solvents further enhances its appeal for environmentally conscious applications.

The compound’s CAS No. 857447-79-1 is a critical identifier for regulatory compliance and safety documentation. Laboratories and manufacturers emphasize accurate CAS registration to ensure proper handling and storage. Common queries such as "how to handle Bis(tetrabutylammonium) salts safely" or "thermal stability of pyrophosphate compounds" underscore the need for detailed technical data. Notably, its decomposition temperature exceeds 200°C, ensuring stability in most industrial processes.

From a synthetic perspective, Bis(tetrabutylammonium) Dihydrogen Pyrophosphate excels in anion-exchange reactions and polymer modification. Its pyrophosphate moiety acts as a robust linker in supramolecular chemistry, enabling the design of self-assembling materials. Recent studies explore its utility in energy storage systems, particularly in optimizing electrolyte formulations for next-generation batteries. This aligns with trending searches like "pyrophosphate-based electrolytes" or "high-performance battery additives."

Analytical techniques such as NMR spectroscopy and X-ray diffraction confirm the compound’s structural integrity. The tetrabutylammonium group’s bulky nature imparts steric hindrance, which can be leveraged to control reaction kinetics—a feature often discussed in forums on "steric effects in organic synthesis." Additionally, its hygroscopic properties necessitate storage under anhydrous conditions, a detail frequently queried as "best practices for hygroscopic chemical storage."

In pharmaceutical research, Bis(tetrabutylammonium) Dihydrogen Pyrophosphate serves as a precursor for prodrug development, where its slow phosphate release mechanism is exploited for targeted drug delivery. This application resonates with searches for "phosphate prodrug design" and "controlled-release excipients." However, stringent purity standards (≥98%) are mandatory for such uses, emphasizing the need for reliable suppliers.

Market trends indicate growing interest in custom synthesis of quaternary ammonium pyrophosphates, driven by niche applications in nanotechnology and electronic materials. Startups and academic labs often seek "tailored ionic compounds for R&D," reflecting the compound’s adaptability. Its compatibility with ionic liquids further expands its utility in green solvents and electrochemical devices.

To summarize, Bis(tetrabutylammonium) Dihydrogen Pyrophosphate (CAS No. 857447-79-1) bridges multiple disciplines, from catalysis to advanced materials. Its SEO-optimized keywords—"tetrabutylammonium pyrophosphate uses", "CAS 857447-79-1 supplier", and "non-toxic phase-transfer catalysts"—reflect its diverse applications. As research evolves, this compound will likely remain at the forefront of innovations demanding precision, sustainability, and multifunctionality.